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Compound of Interest

Compound Name: 1-Ethylpiperidine-4-carboxylic acid

Cat. No.: B145860 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate, essential safety and logistical

information for 1-Ethylpiperidine-4-carboxylic acid, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment
1-Ethylpiperidine-4-carboxylic acid is classified with the following hazards:

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved.

A face shield may be required

for larger quantities or when

splashing is possible.

Protects against eye irritation

or serious eye damage from

splashes or dust.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

lab coat or other protective

clothing should be worn to

prevent skin contact.[1][2]

Prevents skin irritation from

direct contact.[1]

Contaminated clothing should

be removed immediately and

washed before reuse.[1]

Respiratory Protection

Use only in a well-ventilated

area. If dust or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

filter cartridge should be used.

Prevents respiratory tract

irritation.[1][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 1-Ethylpiperidine-4-carboxylic acid is crucial for

laboratory safety. The following workflow outlines the key steps.
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Caption: Workflow for Handling 1-Ethylpiperidine-4-carboxylic Acid.
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Procedural Steps
1. Engineering Controls and Preparation:

Always work in a well-ventilated area, such as a chemical fume hood, especially when

handling the solid form to avoid dust inhalation.[1]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before starting work, verify that the safety data sheet (SDS) is available and has been

reviewed by all personnel involved.

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation when working with the solid form.[1]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the chemical.[1]

3. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

In case of skin contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing. Get medical advice if skin irritation occurs.[1]

[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[1][2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][5]
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Disposal Plan
Proper disposal of 1-Ethylpiperidine-4-carboxylic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste material, including unused product and contaminated disposable items (e.g.,

gloves, weighing paper), should be collected in a designated, properly labeled, and sealed

container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

2. Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place it into a

suitable container for disposal.[3]

Ensure the area is well-ventilated during cleanup.

Avoid allowing the product to enter drains or waterways.[1]

3. Final Disposal:

Dispose of the chemical waste and its container in accordance with all local, state, and

federal regulations.[1] This should be done through an approved waste disposal plant or

licensed contractor.[1][5]

Do not dispose of it down the drain or in general trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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